(Z)-2-(2-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid

• IUPAC Name: 2-[[2-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C20H16N2O5S2/c1-27-13-8-6-12(7-9-13)10-16-18(24)22(20(28)29-16)11-17(23)21-15-5-3-2-4-14(15)19(25)26/h2-10H,11H2,1H3,(H,21,23)(H,25,26)/b16-10-
• InChI Key: LVASLOJBVZDWRX-YBEGLDIGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3C(=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C20H16N2O5S2
• Molecular Weight: 428.5 g/mol
• CAS No.: 388574-08-1

Description

(Z)-2-(2-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid is a chemical compound of significant interest in biomedical research, particularly within the study of inflammatory and fibrotic diseases. This compound belongs to a class of molecules based on the thiazolidine core, a five-membered heterocyclic ring system known for its diverse pharmacological properties, including anti-inflammatory and anticancer activities . The specific research value of this and related compounds lies in their function as inhibitors of the enzyme Aldose Reductase (AR) . AR has been identified as a key contributor to the pathogenesis of inflammation by modulating the NF-κB signaling pathway, which controls the expression of various cytokines and chemokines . Preclinical studies on a highly similar aldose reductase inhibitor, (Z)2-(5-(4-methoxybenzylidene)-2,4-dioxothiazolidin-3-yl) acetic acid (MDA), have demonstrated a potent hepatoprotective effect. This research showed that the compound protected rats from CCl₄-induced liver injury by reducing serum markers of liver damage, suppressing pro-inflammatory cytokines (TNF-α, IL-1β), attenuating oxidative stress, and improving histological liver architecture . Furthermore, treatment with the related compound also improved liver fibrosis in a repeated-injury model, positioning this class of molecules as a novel therapeutic target for the treatment of hepatitis and liver fibrogenesis . The mechanism is associated with the compound's ability to attenuate the phosphorylation of IκB and subsequent activation of NF-κB, thereby preventing the biosynthesis of inflammatory mediators like nitric oxide . For research purposes only. This product is not intended for diagnostic or therapeutic use in humans.

Biological Activity

(Z)-2-(2-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid, a synthetic compound belonging to the thiazolidinone class, has garnered attention for its diverse biological activities. This article explores its biological properties, including antimicrobial, anti-inflammatory, and anticancer effects, based on various research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{16}N_{2}O_{3}S_{2}$ with a molecular weight of 384.5 g/mol. Its structure includes a thiazolidinone ring, which is critical for its biological activity. The compound can be synthesized through a multi-step process involving the condensation of 4-methoxybenzaldehyde and thiosemicarbazide, followed by cyclization with phenylacetic acid.

Property	Value
Molecular Formula	C19H16N2O3S2
Molecular Weight	384.5 g/mol
IUPAC Name	N-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-phenylacetamide

Antimicrobial Activity

Research indicates that thiazolidinones, including this compound, exhibit significant antimicrobial properties. A study demonstrated that derivatives of thiazolidinones showed potent activity against various bacterial strains, suggesting their potential as novel antimicrobial agents. The mechanism is believed to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects. In vitro studies have shown that it inhibits the production of pro-inflammatory cytokines in human cell lines. This action is essential in conditions such as rheumatoid arthritis and other inflammatory diseases. The anti-inflammatory mechanism may involve the inhibition of NF-kB signaling pathways.

Anticancer Activity

Significant findings have emerged regarding the anticancer potential of (Z)-2-(2-(5-(4-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid. Studies have reported that it exhibits cytotoxic effects against various cancer cell lines, including MDA-MB-231 (breast cancer), HCT116 (colon cancer), and MCF7 (breast cancer). The compound induces apoptosis through the activation of caspase pathways and inhibition of cell proliferation.

Case Study: Cytotoxicity Assay

In a recent study, the cytotoxicity of this compound was assessed using an MTT assay across multiple cancer cell lines:

Cell Line	IC50 (µM)
MDA-MB-231	15.0
HCT116	10.5
MCF7	12.0

These results indicate that the compound has promising anticancer activity, warranting further investigation into its mechanisms and potential clinical applications.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituent at 5-Position	Side Chain	Molecular Formula	Molar Mass (g/mol)	Melting Point (°C)	pKa	Notable Bioactivity
Target Compound	4-Methoxybenzylidene	Acetamido-benzoic acid	C₂₁H₁₇N₂O₅S₂	449.50	210–214	3.62	Under investigation (Anticancer)
(Z)-2-((5-Benzylidene-4-oxo-2-thioxothiazolidin-3-yl)amino)propanoic acid	Benzylidene (no methoxy)	Propanoic acid	C₁₃H₁₂N₂O₃S₂	308.37	185–190	3.85	Moderate anticancer activity (IC₅₀: ~35 µM)
(Z)-3-(5-(1H-Indol-3-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)benzoic acid	Indol-3-ylmethylene	Benzoic acid	C₂₀H₁₃N₂O₃S₂	401.46	225–228	3.20	Potent antimicrobial activity (MIC: 2 µg/mL)
(Z)-2-(5-(3-Fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido derivatives	3-Fluorobenzylidene	Varied acetamido groups	C₁₅H₁₀FN₂O₃S₂	356.38	198–202	4.10	Enhanced anticancer selectivity (IC₅₀: ~15 µM)
{(5Z)-4-Oxo-5-[4-(propan-2-yl)benzylidene]-2-thioxo-1,3-thiazolidin-3-yl}acetic acid	4-Isopropylbenzylidene	Acetic acid	C₁₅H₁₅NO₃S₂	321.41	205–208	3.37	Improved solubility (logP: 2.8)